2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide

• Molecular Formula: C16H13ClN2O2S
• Molecular Weight: 332.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H13ClN2O2S/c1-21-12-6-7-13-14(9-12)22-16(18-13)19-15(20)8-10-2-4-11(17)5-3-10/h2-7,9H,8H2,1H3,(H,18,19,20)
• InChI Key: GNVAANUCTNCRME-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)CC3=CC=C(C=C3)Cl

Description

2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide, also known as CMBA, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is not fully understood, but it has been proposed that it acts by inhibiting various enzymes and signaling pathways involved in cancer cell growth and inflammation. 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has been found to inhibit the activity of COX-2, an enzyme involved in the production of pro-inflammatory cytokines. It has also been shown to inhibit the activity of various protein kinases involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has been found to have various biochemical and physiological effects on the body. It has been shown to decrease the production of pro-inflammatory cytokines, reduce oxidative stress, and inhibit cancer cell growth. Additionally, 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has been found to have a low toxicity profile, making it a potentially safe therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide in lab experiments include its low toxicity profile, high purity, and potential therapeutic applications. However, the limitations of using 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide in lab experiments include its limited solubility in water, which may affect its bioavailability, and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research and development of 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide. These include:
1. Further studies to understand the mechanism of action of 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide and its potential therapeutic applications.
2. Development of new formulations of 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide to improve its solubility and bioavailability.
3. Evaluation of the safety and efficacy of 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide in preclinical and clinical studies.
4. Exploration of the potential of 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide in combination with other therapeutic agents for the treatment of various diseases.
5. Investigation of the potential of 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide as a diagnostic tool for the detection of cancer cells.
Conclusion:
In conclusion, 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is a promising chemical compound that has potential therapeutic applications in various diseases. Its synthesis method has been optimized to achieve high yields and purity, and it has been extensively studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. Further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in preclinical and clinical studies.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide involves the reaction of 2-aminobenzothiazole with 4-chlorobenzoyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with methylamine to obtain 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has been found to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. It has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, 2-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has been found to possess anti-microbial properties against various bacterial strains, making it a potential candidate for the development of new antibiotics.